Cas no 146368-08-3 (1-(5-Carboxypentyl)-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate)

• Product Name: 1-(5-Carboxypentyl)-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
• CAS No: 146368-08-3
• MF: C₁₇H₂₃NO₅S
• MW: 353.433223962784
• MDL: MFCD12923000
• CID: 830353
• PubChem ID: 15460418
• Update Time: 2025-04-19

1-(5-Carboxypentyl)-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(5-Carboxypentyl)-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
• 1-(5-carboxypentyl)-2,3,3-trimethylindol-1-ium-5-sulfonate
• F9995-1133
• 1-(5-carboxypentyl)-2,3,3-trimethyl-3H-indolium-5-sulfonate (IM OCS)
• DTXSID60572975
• SCHEMBL721938
• G79050
• 1-(5-carboxypentyl)-2,3,3-trimethyl-3h-indolium-5-sulfonate
• AKOS015958602
• 146368-08-3
• EN300-7436955
• 3H-Indolium, 1-(5-carboxypentyl)-2,3,3-trimethyl-5-sulfo-, inner salt

• MDL： MFCD12923000
• Inchi： 1S/C17H23NO5S/c1-12-17(2,3)14-11-13(24(21,22)23)8-9-15(14)18(12)10-6-4-5-7-16(19)20/h8-9,11H,4-7,10H2,1-3H3,(H-,19,20,21,22,23)
• InChI Key： VNVVCYZHLDDZFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(C)=[N+]2CCCCCC(=O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 353.12969401g/mol
• Monoisotopic Mass: 353.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų